Cas no 1797236-13-5 (methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate
• CAS No: 1797236-13-5
• MF: C₁₇H₂₁N₃O₄S₂
• MW: 395.496341466904
• CID: 5371628
• Update Time: 2025-07-02

methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]amino]sulfonyl]-2-thiophenecarboxylate
• methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate

• Inchi： 1S/C17H21N3O4S2/c1-24-17(21)16-15(6-9-25-16)26(22,23)18-7-8-20-14(12-4-5-12)10-13(19-20)11-2-3-11/h6,9-12,18H,2-5,7-8H2,1H3
• InChI Key： BREURVFIBWMOFT-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NCCN1C(C2CC2)=CC(C2CC2)=N1)(=O)=O

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.1±65.0 °C(Predicted)
• pka: 10.08±0.50(Predicted)

Additional information on methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate

Methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate (CAS No. 1797236-13-5): A Comprehensive Overview

Methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate, identified by its CAS number 1797236-13-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a thiophene core, which is a heterocyclic aromatic ring containing sulfur, and is often integrated into drug candidates due to its structural versatility and biological activity.

The molecular structure of Methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and potential biological functions. The presence of a sulfamoyl group and an ester moiety at the 2-position of the thiophene ring enhances its reactivity and interaction with biological targets. Furthermore, the incorporation of a 3,5-dicyclopropylpyrazole moiety introduces steric hindrance and electronic effects that can modulate the compound's binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, thiophene derivatives have emerged as promising candidates due to their ability to engage with various biological pathways. The compound Methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate is no exception, and its unique structural features make it a valuable scaffold for further medicinal chemistry exploration.

One of the most compelling aspects of this compound is its potential as a building block for the development of small-molecule inhibitors. The sulfamoyl group, in particular, is known for its ability to form hydrogen bonds and interact with polar residues in protein targets. This interaction can be fine-tuned by modifying the substituents attached to the sulfamoyl group, allowing for the optimization of binding affinity and selectivity. The dicyclopropylpyrazole moiety further enhances this potential by providing additional steric bulk and electronic modulation.

Recent studies have demonstrated the importance of thiophene derivatives in drug discovery. For instance, thiophene-based compounds have been explored as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The structural motif present in Methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate aligns well with these trends, making it a candidate for similar applications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the sulfamoyl group typically involves reactions such as sulfonylation followed by nucleophilic substitution or condensation reactions. The esterification at the 2-position of the thiophene ring can be achieved through various methods, including transesterification or direct esterification reactions. The incorporation of the 3,5-dicyclopropylpyrazole moiety often requires multi-step synthetic strategies involving cyclopropanation reactions and subsequent functional group transformations.

In terms of biological activity, preliminary studies suggest that Methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate may exhibit inhibitory effects on certain enzymes or receptors relevant to therapeutic intervention. However, more extensive in vitro and in vivo studies are necessary to fully elucidate its pharmacological profile. These studies will help determine its potential as a lead compound for further development or as an intermediate in the synthesis of more complex drug candidates.

The use of computational methods has become increasingly important in the design and optimization of novel compounds like Methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate. Molecular modeling techniques can provide insights into the compound's binding mode with biological targets, predict its pharmacokinetic properties, and guide synthetic modifications to enhance its efficacy. These computational approaches are often used in conjunction with experimental data to accelerate the drug discovery process.

The future prospects for Methyl 3-{[2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl]sulfamoyl}thiophene-2-carboxylate are promising given its unique structural features and potential biological activity. Further research is warranted to explore its pharmacological properties in detail and to evaluate its suitability for therapeutic applications. As our understanding of biological pathways continues to expand, compounds like this one may play a crucial role in developing novel treatments for various diseases.